2-{(E)-[(3-bromobenzyl)imino]methyl}-4-chlorophenol
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Description
2-{(E)-[(3-bromobenzyl)imino]methyl}-4-chlorophenol is a useful research compound. Its molecular formula is C14H11BrClNO and its molecular weight is 324.6. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Spectroscopic Characterization
Research on compounds structurally related to "2-{(E)-[(3-bromobenzyl)imino]methyl}-4-chlorophenol" often involves detailed crystallographic and spectroscopic analysis to understand their molecular conformation, bonding, and electronic properties. For instance, studies have reported on the crystal structure, FT-IR spectroscopy, and theoretical analysis of Schiff bases and their metal complexes, highlighting their potential in various scientific applications, such as catalysis and material science (Rauf et al., 2017).
Organometallic Chemistry and Catalysis
The synthesis and characterization of palladium(II) complexes with novel chelating iminocarbene ligands derived from similar compounds demonstrate their utility in organometallic chemistry. These complexes exhibit unique structural features and dynamic behavior, which are crucial for understanding catalytic mechanisms and designing new catalysts (Frøseth et al., 2003).
Biological Activities
Schiff bases and their metal complexes synthesized from related compounds have been explored for their enzyme inhibition, antibacterial, cytotoxic, and antidiabetic activities. These studies provide a foundation for the development of new drugs and therapeutic agents, showcasing the biological relevance of such compounds (Rauf et al., 2017).
Theoretical and Computational Chemistry
Theoretical studies, including density functional theory (DFT) and computational chemistry approaches, are employed to investigate the electronic structure, reactivity, and photophysical properties of compounds structurally related to "this compound". These studies contribute to a deeper understanding of molecular behavior, aiding in the design of materials and molecules with desired properties (Julie et al., 2021).
Properties
IUPAC Name |
2-[(3-bromophenyl)methyliminomethyl]-4-chlorophenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrClNO/c15-12-3-1-2-10(6-12)8-17-9-11-7-13(16)4-5-14(11)18/h1-7,9,18H,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTRPSTLVBBTSGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CN=CC2=C(C=CC(=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.